Cas no 501127-85-1 (1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-)
![1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl- structure](https://www.kuujia.com/scimg/cas/501127-85-1x500.png)
501127-85-1 structure
Product name:1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-
1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-
- DB-091218
- AKOS000145642
- SCHEMBL4141843
- 8-PROPYL-1,3,8-TRIAZASPIRO[4.5]DECANE-2,4-DIONE
- 501127-85-1
-
- Inchi: InChI=1S/C10H17N3O2/c1-2-5-13-6-3-10(4-7-13)8(14)11-9(15)12-10/h2-7H2,1H3,(H2,11,12,14,15)
- InChI Key: CITFTSZERJEKKN-UHFFFAOYSA-N
- SMILES: CCCN1CCC2(CC1)C(=O)NC(=O)N2
Computed Properties
- Exact Mass: 211.13221
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl- Related Literature
-
Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
-
Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
-
Youyong Yuan,Wenbo Wu,Shidang Xu Chem. Commun., 2017,53, 5287-5290
501127-85-1 (1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-) Related Products
- 27886-67-5(5-isobutyl-5-methylhydantoin)
- 1805577-52-9(Ethyl 5-bromomethyl-2-chloro-4-cyanophenylacetate)
- 2138509-04-1(1-(1-ethyl-1H-imidazol-4-yl)butane-1,3-dione)
- 1314902-70-9(3-amino-6-methoxypyridine-2-carbonitrile)
- 1019547-03-5(3,4-difluoro-N-(pentan-3-yl)aniline)
- 2680850-39-7(1-(2,2,2-Trifluoroacetamido)spiro[3.5]nonane-7-carboxylic acid)
- 1701546-41-9(2-{[(Benzyloxy)carbonyl](methyl)amino}-2-(4-bromophenyl)propanoic acid)
- 246245-25-0(2-Methoxy-6-(2,2,2-trifluoro-1-hydroxyethyl)phenol)
- 431907-03-8(4-Chloro-2-formylphenyl 2-chlorobenzoate)
- 2138366-46-6(4-(2-bromo-6-fluorophenyl)-3-methyl-1H-pyrazole)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk
